2-Methyl-1-(3,4,5-trimethoxybenzoyl)piperazine
Overview
Description
Scientific Research Applications
Anticancer Activity
Compounds with the trimethoxybenzoyl moiety have been evaluated for their anticancer properties. Given the structural similarity, “2-Methyl-1-(3,4,5-trimethoxybenzoyl)piperazine” could potentially be explored as an antimitotic agent and tubulin inhibitor .
Antimicrobial Activity
The presence of a 1,2,3-triazole motif in related compounds has shown a variety of biological activities, including antimicrobial effects. This suggests that our compound of interest might also possess antimicrobial properties .
Antihypertensive Activity
Basic esters of 3,4,5-trimethoxybenzoic acid have been synthesized and evaluated for antihypertensive activity. The compound could be researched for similar cardiovascular effects .
Antifungal Activity
Derivatives of the trimethoxyphenyl (TMP) group have been synthesized and evaluated for antifungal activity. This indicates a potential application in antifungal drug development for "2-Methyl-1-(3,4,5-trimethoxybenzoyl)piperazine" .
Crystallography and Material Science
The crystal structures of related methyl trimethoxybenzoate derivatives have been determined by X-ray single crystal diffraction. This suggests that our compound could be used in crystallography studies to understand molecular geometry and interactions .
Mechanism of Action
Target of Action
Related compounds, such as basic esters of 3,4,5-trimethoxybenzoic acid, have been evaluated for antihypertensive and local anesthetic activity .
Mode of Action
It is known that related compounds interact with their targets to exhibit hypotensive activity following intravenous administration .
Biochemical Pathways
Related compounds, such as methyl 3,4,5-trimethoxybenzoate derivatives, are known to possess remarkable biological activities including antimicrobial, anti-inflammatory, and anticancer properties . They are primarily known for their antioxidant and free radical scavenging properties , suggesting that they may affect pathways related to oxidative stress and inflammation.
Result of Action
Related compounds are known to protect tissues and key metabolisms against reactive oxygen species, which can cause significant damage to cell structures through the degradation of key biomolecules including dna, lipids, enzymes, and proteins .
properties
IUPAC Name |
(2-methylpiperazin-1-yl)-(3,4,5-trimethoxyphenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O4/c1-10-9-16-5-6-17(10)15(18)11-7-12(19-2)14(21-4)13(8-11)20-3/h7-8,10,16H,5-6,9H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KQVYUQQQBZKQKI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CNCCN1C(=O)C2=CC(=C(C(=C2)OC)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-1-(3,4,5-trimethoxybenzoyl)piperazine | |
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